Cas no 1864117-07-6 (Dimethyl [(4-methylpiperidin-2-yl)methyl]phosphonate)

• Product Name: Dimethyl [(4-methylpiperidin-2-yl)methyl]phosphonate
• CAS No: 1864117-07-6
• MF: C₉H₂₀NO₃P
• MW: 221.233763694763
• CID: 6258073
• PubChem ID: 165874087
• Update Time: 2025-10-31

Dimethyl [(4-methylpiperidin-2-yl)methyl]phosphonate Chemical and Physical Properties

Names and Identifiers

• 1864117-07-6
• dimethyl [(4-methylpiperidin-2-yl)methyl]phosphonate
• EN300-1126093
• Dimethyl [(4-methylpiperidin-2-yl)methyl]phosphonate

• Inchi： 1S/C9H20NO3P/c1-8-4-5-10-9(6-8)7-14(11,12-2)13-3/h8-10H,4-7H2,1-3H3
• InChI Key： BEDJAKSXWHFMFH-UHFFFAOYSA-N
• SMILES： P(CC1CC(C)CCN1)(=O)(OC)OC

Computed Properties

• Exact Mass: 221.11808050g/mol
• Monoisotopic Mass: 221.11808050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.6Ų

Additional information on Dimethyl [(4-methylpiperidin-2-yl)methyl]phosphonate

Dimethyl [(4-methylpiperidin-2-yl)methyl]phosphonate (CAS No. 1864117-07-6): A Comprehensive Overview

Dimethyl [(4-methylpiperidin-2-yl)methyl]phosphonate, identified by its CAS number 1864117-07-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This organophosphorus derivative has garnered attention due to its unique structural properties and potential applications in various scientific domains. The compound's molecular structure, featuring a phosphonate group linked to a piperidine ring, makes it a versatile candidate for further exploration in drug discovery and material science.

The chemical formula of Dimethyl [(4-methylpiperidin-2-yl)methyl]phosphonate can be represented as C₉H₁₈N₁O₃P. This composition underscores its role as an organophosphorus compound, which is widely recognized for its involvement in biological and chemical processes. The presence of the piperidine ring, a six-membered heterocyclic amine, contributes to the compound's potential bioactivity. Piperidine derivatives are known for their broad spectrum of pharmacological properties, making them valuable in the development of pharmaceutical agents.

In recent years, there has been a growing interest in phosphonate compounds due to their role as intermediates in the synthesis of various bioactive molecules. Phosphonates are particularly noted for their stability and ability to form coordination complexes with metals, which is beneficial in applications ranging from catalysis to medicinal chemistry. The specific derivative Dimethyl [(4-methylpiperidin-2-yl)methyl]phosphonate has been studied for its potential in modulating enzyme activities and as a precursor in the synthesis of more complex pharmacophores.

One of the most compelling aspects of Dimethyl [(4-methylpiperidin-2-yl)methyl]phosphonate is its structural versatility. The compound's architecture allows for modifications at multiple sites, enabling researchers to tailor its properties for specific applications. For instance, the piperidine ring can be functionalized to enhance solubility or binding affinity, while the phosphonate group can serve as a handle for further chemical transformations. This flexibility makes it an attractive candidate for both academic research and industrial development.

The synthesis of Dimethyl [(4-methylpiperidin-2-yl)methyl]phosphonate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of a suitable phosphonate precursor followed by functionalization with the piperidine moiety. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These methods align with the broader trends in synthetic chemistry aimed at achieving higher efficiency and sustainability.

Recent studies have highlighted the potential of Dimethyl [(4-methylpiperidin-2-yl)methyl]phosphonate in drug discovery. Its structural features suggest that it may interact with biological targets in ways that could lead to novel therapeutic interventions. For example, researchers have explored its interactions with enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The compound's ability to modulate enzyme activity has been particularly intriguing, prompting further investigation into its mechanism of action.

In addition to its pharmaceutical applications, Dimethyl [(4-methylpiperidin-2-yl)methyl]phosphonate has shown promise in material science. Phosphonate derivatives are known for their ability to form stable coordination complexes with metal ions, which can be leveraged in the development of new materials with enhanced properties. These materials may find applications in areas such as catalysis, sensors, and coatings. The unique combination of functional groups in Dimethyl [(4-methylpiperidin-2-yl)methyl]phosphonate makes it a valuable building block for such innovations.

The safety profile of Dimethyl [(4-methylpiperidin-2-yl)methyl]phosphonate is another critical consideration. While preliminary studies suggest that it exhibits low toxicity under controlled conditions, comprehensive toxicological assessments are necessary before any potential therapeutic use can be considered. Researchers are employing various in vitro and in vivo models to evaluate its safety and efficacy thoroughly. These studies are essential for ensuring that any future applications are both safe and effective.

The future directions for research on Dimethyl [(4-methylpiperidin-2-yl)methyl]phosphonate are multifaceted. Ongoing studies aim to optimize its synthesis for scalability and cost-effectiveness while exploring new derivatives that may enhance its bioactivity or material properties. Collaborative efforts between academia and industry are likely to play a significant role in advancing this field further. Such partnerships can accelerate the translation of laboratory findings into practical applications.

In conclusion, Dimethyl [(4-methylpiperidin-2-yl)methyl]phosphonate (CAS No. 1864117-07-6) represents a fascinating compound with diverse potential applications across multiple scientific disciplines. Its unique structural features and functional versatility make it a valuable subject for further research and development. As our understanding of its properties continues to grow, so too will its potential contributions to medicine and materials science.